(3S)-3,4-dihydro-1H-2-benzopyran-3-carboxamide
Overview
Description
(3S)-3,4-dihydro-1H-2-benzopyran-3-carboxamide, commonly referred to as 3-DHB, is a synthetic compound that has gained increasing attention in the scientific research field due to its ability to act as a potent agonist of the cannabinoid receptor type 1 (CB1). 3-DHB has been studied for its potential therapeutic applications, such as in the treatment of pain, anxiety, and other neurological disorders. It has also been studied for its potential to be used in laboratory experiments.
Scientific Research Applications
Chemical Synthesis and Reactions : The compound is involved in various chemical reactions. For instance, the reaction of 2-hydroxybenzaldehydes with 3-oxobutanamide can yield 2,4-dihydroxy-2-methyl-2H-3,4-dihydro-1-benzopyran-3-carboxamides and 2-hydroxy-2-methyl-2H-1-benzopyran-3-carboxamides under specific conditions (O'Callaghan & McMurry, 1997). Additionally, experimental and theoretical studies have been conducted on the functionalization reactions involving similar compounds, showing their versatility in chemical synthesis (Yıldırım et al., 2005).
NMR Spectroscopy : The compound has been analyzed using NMR spectroscopy. The spectral data for various derivatives of 2‐oxo‐2H‐1‐benzopyran‐3‐carboxamide have been reported, contributing to the understanding of their chemical structure and properties (Martínez-Martínez et al., 2001).
Pharmacological Potential : There is research exploring the pharmacological potential of derivatives of this compound. Although the details of drug use and dosage are excluded as per your request, it's noteworthy that such compounds have been explored for various biological activities (Bonsignore et al., 1993).
Isomerization Studies : The isomerization behavior of related compounds like benzopyran-2-imines has been studied, which is significant in understanding their chemical stability and reactivity (O'Callaghan et al., 1998).
Synthesis of Novel Derivatives : There's ongoing research in synthesizing novel derivatives of (3S)-3,4-dihydro-1H-2-benzopyran-3-carboxamide that have potential applications in various fields, including medicinal chemistry (Rodríguez et al., 2022).
Crystal Structure Analysis : Studies have been conducted to understand the crystal structure of related compounds, which can be crucial for their application in material science and pharmaceuticals (Kumara et al., 2018).
properties
IUPAC Name |
(3S)-3,4-dihydro-1H-isochromene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c11-10(12)9-5-7-3-1-2-4-8(7)6-13-9/h1-4,9H,5-6H2,(H2,11,12)/t9-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWSXFDAVKFWNIJ-VIFPVBQESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=CC=CC=C21)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](OCC2=CC=CC=C21)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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